Cas no 22356-89-4 (2-Amino-N-methylacetamide)

• Product Name: 2-Amino-N-methylacetamide
• CAS No: 22356-89-4
• MF: C₃H₈N₂O
• MW: 88.1084203720093
• MDL: MFCD06375945
• CID: 266700
• PubChem ID: 89675
• Update Time: 2025-10-19

2-Amino-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-methylacetamide
• 2-Amino-N-methyl-acetamide
• Acetamide,2-amino-N-methyl-
• Methylamide HCL
• amino acetic acid isopropyl ester hydrochloride
• glycine i-propyl ester hydrochloride
• GLYCINE ISOPROPYL ESTER
• GLYCINE ISOPROPYL ESTER HYDROCHLORIDE
• glycine methylamide
• Glycine,1-Methylethyl ester,hydrochloride (1:1)
• GlycineisopropylesterHCl
• glycine-N-methylamide
• Glycin-isopropylester,Hydrochlorid
• Gly-OiPr hydrochloride
• isopropyl 2-aminoacetate hydrochloride
• ISOPROPYL GLYCINATE HYDROCHLORIDE
• Aminoacetic acid methyl amide
• N-Methylglycinamide
• N1-methylglycinamide
• Acetamide, 2-amino-N-methyl-
• n'-methylglycinamide
• Acetamide,2-(methylamino)-
• UUYDPHCMCYSNAY-UHFFFAOYSA-N
• TRA0054846
• 2-Amino-N-methyl-acetamide, AldrichCPR
• SY024913
• AK121062
• EN300-34309
• DTXSID00176890
• CS-0008246
• 22356-89-4
• FT-0719656
• AS-58705
• AKOS000118496
• MFCD06375945
• EINECS 244-934-9
• NS00027146
• AC1534
• BB 0254459
• ALBB-026423
• DA-07979
• acetamide, 2-amino-N-methyl-, hydrochloride
• DTXCID3099381

• MDL： MFCD06375945
• Inchi： 1S/C3H8N2O/c1-5-3(6)2-4/h2,4H2,1H3,(H,5,6)
• InChI Key： UUYDPHCMCYSNAY-UHFFFAOYSA-N
• SMILES： O=C(CN)NC

Computed Properties

• Exact Mass: 88.06370
• Monoisotopic Mass: 88.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: -1.4

Experimental Properties

• Density: 1.005±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.6±23.0 ºC (760 Torr),
• Flash Point: 120.5±22.6 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 58.61000
• LogP: 0.23170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-N-methylacetamide

Professional Introduction to 2-Amino-N-methylacetamide (CAS No. 22356-89-4)

2-Amino-N-methylacetamide, with the chemical formula C₃H₇NO₂, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. Its CAS number, CAS No. 22356-89-4, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This compound has garnered attention due to its versatile applications in synthetic chemistry and its potential role in drug development.

The structural framework of 2-Amino-N-methylacetamide consists of an acetamide group attached to a methyl-substituted nitrogen atom. This configuration imparts unique reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and amide functional groups allows for diverse chemical modifications, enabling its use in the construction of peptidomimetics, protease inhibitors, and other biologically active agents.

In recent years, 2-Amino-N-methylacetamide has been explored for its potential applications in medicinal chemistry. Its role as a building block in the synthesis of small-molecule drugs has been highlighted in several studies. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The ability to modify its structure while maintaining biological activity makes it an attractive candidate for drug discovery efforts.

One notable area of research involving 2-Amino-N-methylacetamide is its application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases. By designing molecules that mimic or inhibit the activity of these enzymes, researchers aim to develop therapeutic agents that can modulate disease progression. The flexibility offered by the structure of 2-Amino-N-methylacetamide allows for the creation of peptidomimetics that can effectively target specific proteases.

The synthesis of 2-Amino-N-methylacetamide typically involves straightforward chemical transformations starting from readily available precursors. Common methods include reductive amination or nucleophilic substitution reactions, which are well-established in organic chemistry. These synthetic routes ensure high yields and purity, making the compound accessible for further functionalization and application in drug development.

The pharmacological properties of derivatives of 2-Amino-N-methylacetamide have been extensively studied. For example, modifications to the amide group or the methyl-substituted nitrogen can alter the compound's solubility, bioavailability, and binding affinity to biological targets. Such fine-tuning is essential for optimizing drug candidates for clinical use. Computational modeling and high-throughput screening techniques have been employed to identify promising derivatives with enhanced pharmacological profiles.

In addition to its role in drug development, 2-Amino-N-methylacetamide has found utility in biochemical research. It serves as a substrate or intermediate in enzymatic reactions, helping researchers understand the mechanisms of various metabolic pathways. Its use in enzyme kinetics studies has provided insights into the function of key enzymes involved in amino acid metabolism and signal transduction.

The future prospects for 2-Amino-N-methylacetamide are promising, with ongoing research exploring new synthetic methodologies and applications. Advances in biocatalysis and green chemistry are expected to influence its production processes, making them more sustainable and cost-effective. Furthermore, interdisciplinary approaches combining computational chemistry with experimental biology will likely uncover novel uses for this versatile compound.

The impact of 2-Amino-N-methylacetamide on scientific research is evident from its increasing presence in academic publications and patent filings. Its role as a key intermediate in drug discovery underscores its importance in advancing therapeutic strategies against various diseases. As research continues to uncover new applications, the significance of this compound is expected to grow further.

In conclusion, 2-Amino-N-methylacetamide (CAS No. 22356-89-4) is a multifaceted compound with broad applications in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable tool for synthesizing biologically active molecules, particularly protease inhibitors targeting diseases such as cancer and inflammation. With ongoing research efforts focused on optimizing its synthesis and exploring new applications, this compound is poised to play an increasingly important role in future advancements.